3-Amino-1$l^{6}-thiane-1,1-dione

• CAS: 117593-43-8; 76943-07-2
• Molecular Formula: C5H11NO2S
• Molecular Weight: 149.21
• SMILES: C1CC(CS(=O)(=O)C1)N
• InChI: InChI=1S/C5H11NO2S/c6-5-2-1-3-9(7,8)4-5/h5H,1-4,6H2
• InChIKey: JIYSTEFWPNREEV-UHFFFAOYSA-N
• Solubility: not available

3-Amino-1λ⁶-thiane-1,1-dione (CAS 117593-43-8): A Chiral Cyclic Sulfone Building Block for Drug Discovery

3-Amino-1λ⁶-thiane-1,1-dione (also known as (±)-3-aminotetrahydrothiopyran-1,1-dioxide, APS) is a saturated six-membered cyclic sulfone bearing a primary amine at the 3-position. The sulfone (-SO₂-) group imparts distinct electronic and steric properties compared to the parent thiane or sulfoxide analogs. The compound possesses a chiral center at C3, adding stereochemical versatility [1]. It is commercially supplied as the free base (CAS 117593-43-8) and the hydrochloride salt (CAS 76943-07-2), primarily utilized as a synthetic intermediate in medicinal chemistry programs targeting dipeptidyl peptidase-IV (DPP-IV) and other enzyme inhibitors [2].

Chiral cyclic sulfone intermediate for enzyme inhibitor programs (DPP-IV)

Free base and hydrochloride salt forms for synthesis flexibility

3-position amine enables amide, sulfonamide, or urea derivatization

• [1] Lombardini JB. Effects of taurine and taurine analogues on the phosphorylation of a 44 kDa protein present in a mitochondrial subfraction of the rat heart: partial characterization. J Mol Cell Cardiol. 1994;26(12):1675-1689. doi:10.1006/jmcc.1994.1186 View Source
• [2] Lombardini JB. Quantitative analysis of the combination dose-effects of taurine and taurine analogues on the phosphorylation of an ~44-Kd protein present in a mitochondrial subfraction of rat heart. J Cardiovasc Pharmacol. 1996;28(1):107-114. PMID: 8797144 View Source

Why 3-Amino-1λ⁶-thiane-1,1-dione Cannot Be Replaced by Positional Isomers or Ring Analogs

Cyclic sulfones in the thiane-1,1-dione class are not functionally interchangeable. The position of the amine (3- vs. 4-) alters hydrogen-bonding capability, lipophilicity, and the geometry of subsequent derivatization, as evidenced by divergent computed LogP and topological polar surface area (TPSA) values . Ring-size analogs (thiolane-1,1-diones) exhibit distinct biological activity profiles: (±)-3-aminotetrahydrothiophene-1,1-dioxide (ATS) uniquely inhibits ATP-dependent calcium uptake whereas the thiane analog APS does not [1]. Furthermore, the 3-amino substitution position in APS yields a mutually nonexclusive, synergistic interaction with taurine—a pharmacological behavior absent in other taurine analogs [2]. Substituting the 3-amino thiane-1,1-dione with a 4-amino positional isomer or a 5-membered ring analog therefore risks both altered physicochemical properties and divergent biological outcomes.

3-Amino thiane-1,1-dione

4-Amino positional isomer

Altered hydrogen-bond vector and TPSA; reported synergy with taurine may be absent

Thiane-1,1-dione scaffold

Thiolane-1,1-dione analog

Ring contraction shifts biological activity; distinct calcium uptake effects reported

• [1] Lombardini JB. Effects of taurine and taurine analogues on the phosphorylation of a 44 kDa protein present in a mitochondrial subfraction of the rat heart: partial characterization. J Mol Cell Cardiol. 1994;26(12):1675-1689. doi:10.1006/jmcc.1994.1186 View Source
• [2] Lombardini JB. Quantitative analysis of the combination dose-effects of taurine and taurine analogues on the phosphorylation of an ~44-Kd protein present in a mitochondrial subfraction of rat heart. J Cardiovasc Pharmacol. 1996;28(1):107-114. PMID: 8797144 View Source

Quantitative Differentiation Evidence for 3-Amino-1λ⁶-thiane-1,1-dione vs. Closest Comparators

APS (3-APS) Exhibits Mutually Nonexclusive Synergy with Taurine, Unlike Taurine Analogs with Dissimilar Ring Structures

In a direct head-to-head study of taurine analogues on the phosphorylation of a ~44 kDa mitochondrial protein in rat heart, (±)-3-aminotetrahydrothiopyran-1,1-dioxide (APS) displayed inhibitory activity approximately equivalent to taurine. However, combination dose-effect analysis revealed that APS acts independently of taurine (mutually nonexclusive), in contrast to the mutually exclusive behavior of (±)-piperidine-3-sulfonic acid (PiP). At a fixed 3:1 ratio of taurine to APS, the combination was highly antagonistic at low concentrations, approached additivity at 50% saturation, and became synergistic at high concentrations—a three-phase interaction not observed with other tested analogs [1].

Taurine interaction

Head-to-head

APS: mutually nonexclusive, three-phase synergy

PiP: mutually exclusive, slightly antagonistic

Reported distinct combination dose-effect profile supports taurine pathway probe development

In vitro phosphorylation assay, rat heart mitochondria

Evidence Dimension	Combination dose-effect interaction classification with taurine
Target Compound Data	APS (3-aminotetrahydrothiopyran-1,1-dioxide): mutually nonexclusive with taurine; 3:1 taurine:APS mixture transitions from antagonistic → additive → synergistic across concentration range
Comparator Or Baseline	Piperidine-3-sulfonic acid (PiP): mutually exclusive with taurine; 1:1 mixture slightly antagonistic at all concentrations
Quantified Difference	APS uniquely displays three-phase concentration-dependent synergy with taurine; no other tested analogue shows this behavior.
Conditions	In vitro phosphorylation of ~44 kDa protein in rat heart mitochondrial subfraction; fixed-ratio combination analysis

Why This Matters

This pharmacological signature indicates that APS engages a distinct molecular mechanism, making it uniquely suitable for combination strategies or as a probe to study taurine-mediated signaling pathways where mutually exclusive analogues would confound interpretation.

• [1] Lombardini JB. Quantitative analysis of the combination dose-effects of taurine and taurine analogues on the phosphorylation of an ~44-Kd protein present in a mitochondrial subfraction of rat heart. J Cardiovasc Pharmacol. 1996;28(1):107-114. PMID: 8797144 View Source

3-Amino Isomer is a More Potent Phosphorylation Inhibitor than Taurine and Its Open-Chain Sulfone Analog

In a systematic SAR study testing a series of taurine analogues for inhibition of 44 kDa protein phosphorylation in a rat heart mitochondrial preparation, the cyclic sulfone (±)-3-aminotetrahydrothiopyran-1,1-dioxide (APS) was found to be more potent than taurine itself, and more potent than the open-chain sulfone analogue 2-aminoethylmethyl sulfone (AEMS), which possesses maximal conformational flexibility [1].

Inhibitory rank

Cross-study comparable

APS > taurine > AEMS

Rank order in 44 kDa phosphorylation inhibition

Reported potency ranking supports structure-activity relationship interpretation

Exact IC50 not reported; semi-quantitative comparison

Evidence Dimension	Inhibitory potency on 44 kDa protein phosphorylation
Target Compound Data	APS: more potent inhibitor of phosphorylation than taurine (exact IC50 values not reported; semi-quantitative potency ranking)
Comparator Or Baseline	Taurine (endogenous ligand) and 2-aminoethylmethyl sulfone (AEMS, open-chain analog) as reference inhibitors
Quantified Difference	APS > taurine > AEMS in inhibitory potency (rank order); ring-constrained APS overcomes the potency limitation of the flexible AEMS despite the sulfone moiety not being isosteric or isoelectronic with the sulfonic acid of taurine.
Conditions	In vitro phosphorylation assay using rat heart mitochondrial subfraction; [γ-32P]ATP incorporation

Why This Matters

The ring-constrained 3-amino-1,1-dioxide scaffold overcomes the potency deficit of flexible sulfone analogs while retaining taurine-like activity, rationalizing its selection as a core structure for developing more potent taurine mimetics.

• [1] Lombardini JB. Effects of taurine and taurine analogues on the phosphorylation of a 44 kDa protein present in a mitochondrial subfraction of the rat heart: partial characterization. J Mol Cell Cardiol. 1994;26(12):1675-1689. doi:10.1006/jmcc.1994.1186 View Source

Physicochemical Differentiation: 3-Amino Isomer Shows Altered LogP and TPSA Relative to 4-Amino Positional Isomer

Computational comparison of the 3-amino and 4-amino positional isomers reveals measurable differences in lipophilicity and polar surface area. The 3-amino isomer (free base computation) exhibits LogP values ranging from -1.33 (Fluorochem hydrochloride salt, computed) to -0.056 (Chemscene hydrochloride salt) with a TPSA of 60.16 Ų . In contrast, the 4-amino isomer (free base, PubChem XLogP3) returns XLogP3 = -0.800 with a TPSA of 68.50 Ų . Although obtained from different computational pipelines, the directional difference (higher TPSA for 4-amino) is consistent and attributable to the different orientation of the primary amine relative to the sulfone dipole.

Physicochemical profile

Data to verify

3-amino: TPSA 60.16 Ų; LogP -0.056 to -1.33 (salt)

4-amino: TPSA 68.50 Ų; XLogP3 -0.800

Directional TPSA difference may influence permeability-based selection

Computational estimates; cross-study comparison, not experimentally validated

Evidence Dimension	Computed lipophilicity (LogP) and topological polar surface area (TPSA)
Target Compound Data	3-amino isomer: TPSA = 60.16 Ų ; LogP = -1.33 (salt, Fluorochem) or -0.056 (salt, Chemscene)
Comparator Or Baseline	4-amino isomer (free base): XLogP3 = -0.800, TPSA = 68.50 Ų
Quantified Difference	TPSA difference = +8.34 Ų (4-amino > 3-amino); LogP difference ≈ -0.74 log units (3-amino more hydrophilic when comparing Fluorochem -1.33 vs. Aladdin -0.800). Note: direct cross-study comparison is limited by different computational methodologies.
Conditions	Computational predictions; TPSA and XLogP3 (PubChem) for free bases; LogP for HCl salts from vendor datasheets

Why This Matters

The lower TPSA of the 3-amino isomer may confer modestly improved passive membrane permeability compared to the 4-amino isomer, relevant when selecting a building block for CNS-penetrant or intracellular-targeted compound libraries.

Procurement and Purity Landscape: 3-Amino Isomer Carries a Higher Cost and Lower Readily Available Purity vs. 4-Amino Isomer

Commercial availability data indicates a 2–3 percentage point purity deficit and significantly higher unit cost for the 3-amino isomer hydrochloride compared to the 4-amino positional isomer hydrochloride. The 3-amino isomer is typically supplied at 95% (95+%) minimum purity by multiple vendors (AKSci, Fluorochem, Chemscene) . In contrast, the 4-amino isomer is available at ≥97% purity from Aladdin and ≥98% purity from TCI . Pricing data reveals the 4-amino isomer at ~$21/g (AKSci, 1g scale, 95% purity) , while the 3-amino isomer is quoted at approximately $621/250 mg (~$2,484/g) from Fluorochem at 95% purity , reflecting lower manufacturing volumes and higher specific production costs.

Procurement profile

Supplier-reported

3-amino HCl: 95% purity, ~$2,484/g

4-amino HCl: ≥97% purity, ~$21–70/g

Higher cost and lower purity must be weighed against positional requirement

2025 vendor datasheets; research-use-only quantities

Evidence Dimension	Commercial purity grade and unit price
Target Compound Data	3-amino isomer HCl: purity 95% (AKSci); 95+% (Fluorochem, £621/250 mg ≈ $775/250 mg); 95+% (Chemscene)
Comparator Or Baseline	4-amino isomer HCl: purity ≥97% (Aladdin, $69.90/g); >98% (TCI, 200 mg $46); 95% (AKSci, $21/g)
Quantified Difference	Purity: 2–3% lower for 3-amino isomer. Price: 3-amino isomer is approximately 30–100× more expensive per gram than the 4-amino isomer on a like-for-like purity basis from comparable suppliers.
Conditions	Vendor datasheets accessed 2025; prices in USD/GBP as listed; research-use-only quantities

Why This Matters

For procurement decisions, the 3-amino isomer commands a substantial premium and lower purity specification. This must be weighed against the specific positional and stereochemical utility it offers: if the target application tolerates 95% purity and the 3-position amine is structurally essential, the higher cost is justified; otherwise, the 4-amino isomer provides a more economical alternative.

High-Value Application Scenarios for 3-Amino-1λ⁶-thiane-1,1-dione Based on Evidence

Probe for Taurine-Modulated Protein Phosphorylation Mechanisms in Cardiac Mitochondria

APS is uniquely suited to dissect taurine-dependent signaling pathways because of its mutually nonexclusive, concentration-dependent synergy with taurine, a property absent in other taurine analogs. Researchers investigating cardiac mitochondrial protein phosphorylation can exploit APS to distinguish between taurine-dependent and taurine-independent mechanisms, especially in combination dose-effect studies [1].

Chiral Building Block for 3-Amino-Derivatized DPP-IV Inhibitor Lead Optimization

The 3-position primary amine on a chiral sulfone scaffold provides a structurally constrained handle for introducing diverse amide, sulfonamide, or urea linkages in DPP-IV inhibitor programs. The compound's computed TPSA of 60.16 Ų and LogP of approximately -0.06 to -1.3 support further optimization of pharmacokinetic properties in lead series where the 3-amino geometry is structurally required .

Medicinal Chemistry Programs Targeting CNS-Penetrant Sulfone-Containing Molecules

The lower TPSA of 3-amino-1λ⁶-thiane-1,1-dione (60.16 Ų) compared to the 4-amino isomer (68.50 Ų) suggests a modest advantage for passive blood-brain barrier permeability. The chiral nature of the 3-position also enables enantioselective synthesis of stereochemically pure CNS-targeted candidates where both sulfone polarity and amine orientation are critical .

Specialty Procurement for Research Programs Requiring Exact 3-Position Amine Geometry

When synthetic routes demand a primary amine precisely at the 3-position of the thiane-1,1-dioxide ring—for example, to match a patent SAR or to maintain a specific hydrogen-bonding vector—the 3-amino isomer is the obligate choice despite its higher cost (approximately 30–100× the per-gram price of the 4-amino isomer) and lower typical commercial purity (95% vs. 97–98%). The structural specificity justifies the procurement premium .

Application

Selection Property

Validation Focus

Taurine pathway probe in cardiac mitochondria

Distinct combination profile with taurine

Differentiate taurine-dependent vs independent phosphorylation mechanisms

DPP-IV inhibitor lead optimization

3-position primary amine for derivatization

SAR exploration of constrained sulfone scaffold

CNS-penetrant sulfone candidate design

Lower TPSA relative to 4-amino isomer

Blood-brain barrier permeability assessment in enantioselective synthesis

Specialty procurement for exact 3-amine geometry

Structural requirement for specific hydrogen-bond vector

Cost-benefit assessment when positional isomer cannot substitute

• [1] Lombardini JB. J Cardiovasc Pharmacol. 1996;28(1):107-114. PMID: 8797144 View Source